Cas no 895543-36-9 ((3'R)-4-hydroxy-3,3',4'-trimethoxy-6'-oxo-Delta1',4',7,8'-8,3'-lignan)

• Product Name: (3'R)-4-hydroxy-3,3',4'-trimethoxy-6'-oxo-Delta1',4',7,8'-8,3'-lignan
• CAS No: 895543-36-9
• MF: C₂₁H₂₄O₅
• MW: 356.412266731262
• CID: 2080630
• PubChem ID: 11717379
• Update Time: 2025-06-13

(3'R)-4-hydroxy-3,3',4'-trimethoxy-6'-oxo-Delta1',4',7,8'-8,3'-lignan Chemical and Physical Properties

Names and Identifiers

• (3'R)-4-hydroxy-3,3',4'-trimethoxy-6'-oxo-Delta1',4',7,8'-8,3'-lignan
• Hancinone B
• piperkadsin A
• (-)-Piperkadsin A
• G89099
• CHEMBL526286
• (4R)-4-[(E)-1-(4-hydroxy-3-methoxyphenyl)prop-1-en-2-yl]-4,5-dimethoxy-2-prop-2-enylcyclohexa-2,5-dien-1-one
• HY-N11934
• (4R)-4-((E)-1-(4-hydroxy-3-methoxyphenyl)prop-1-en-2-yl)-4,5-dimethoxy-2-prop-2-enylcyclohexa-2,5-dien-1-one
• 895543-36-9
• CS-0890029

• Inchi： 1S/C21H24O5/c1-6-7-16-13-21(26-5,20(25-4)12-18(16)23)14(2)10-15-8-9-17(22)19(11-15)24-3/h6,8-13,22H,1,7H2,2-5H3/b14-10+/t21-/m1/s1
• InChI Key： JSWLJDNWLQCBNE-PAGBRTJLSA-N
• SMILES： C=CCC1C(=O)C=C(OC)[C@@](/C(/C)=C/C2C=C(OC)C(O)=CC=2)(OC)C=1

Computed Properties

• Exact Mass: 356.16237386Da
• Monoisotopic Mass: 356.16237386Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.128
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on (3'R)-4-hydroxy-3,3',4'-trimethoxy-6'-oxo-Delta1',4',7,8'-8,3'-lignan

Recent Advances in the Study of (3'R)-4-hydroxy-3,3',4'-trimethoxy-6'-oxo-Delta1',4',7,8'-8,3'-lignan (CAS: 895543-36-9)

The compound (3'R)-4-hydroxy-3,3',4'-trimethoxy-6'-oxo-Delta1',4',7,8'-8,3'-lignan (CAS: 895543-36-9) has recently garnered significant attention in the field of chemical biology and medicinal research due to its unique structural properties and potential therapeutic applications. This lignan derivative, characterized by its complex polycyclic framework and multiple functional groups, has been the subject of several cutting-edge studies aimed at elucidating its biological activities, synthetic pathways, and pharmacological potential.

Recent research has focused on the compound's role as a modulator of key cellular pathways, particularly those involved in inflammation and oxidative stress. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (3'R)-4-hydroxy-3,3',4'-trimethoxy-6'-oxo-Delta1',4',7,8'-8,3'-lignan exhibits potent inhibitory effects on NF-κB signaling, suggesting its potential as a novel anti-inflammatory agent. The study utilized a combination of in vitro assays and molecular docking simulations to characterize the compound's mechanism of action, revealing a high binding affinity for the IKK complex.

In the realm of synthetic chemistry, significant progress has been made in developing efficient routes for the production of this lignan derivative. A team from the University of Tokyo recently reported an asymmetric synthesis approach that achieves an overall yield of 42% with excellent enantioselectivity (>99% ee). This advancement, published in Organic Letters (2024), addresses previous challenges in obtaining the compound in sufficient quantities for biological testing and represents a crucial step toward potential scale-up for pharmaceutical development.

Pharmacokinetic studies have also shed light on the compound's drug-like properties. Research conducted at the National Institutes of Health (2024) evaluated the ADME (absorption, distribution, metabolism, and excretion) profile of (3'R)-4-hydroxy-3,3',4'-trimethoxy-6'-oxo-Delta1',4',7,8'-8,3'-lignan in rodent models. The results indicated favorable oral bioavailability (68%) and a plasma half-life of approximately 6.2 hours, suggesting potential for oral administration in therapeutic applications.

Perhaps most intriguing are the recent findings regarding the compound's anticancer properties. A multi-institutional study published in Cancer Research (2024) demonstrated that this lignan derivative selectively induces apoptosis in triple-negative breast cancer cells while showing minimal toxicity toward normal mammary epithelial cells. The research team identified the compound's ability to disrupt mitochondrial function and activate caspase-dependent pathways as key mechanisms underlying its anticancer activity.

Looking forward, several research groups are exploring structure-activity relationships (SAR) to optimize the pharmacological profile of (3'R)-4-hydroxy-3,3',4'-trimethoxy-6'-oxo-Delta1',4',7,8'-8,3'-lignan. Preliminary results from these efforts suggest that modifications to the methoxy groups and the unsaturated lactone moiety can significantly influence both potency and selectivity. These ongoing studies promise to yield valuable insights for the development of next-generation therapeutics based on this lignan scaffold.